Cas no 1383968-48-6 (2-Bromo-1,4-difluoro-5-(methylthio)benzene)

• Product Name: 2-Bromo-1,4-difluoro-5-(methylthio)benzene
• CAS No: 1383968-48-6
• MF: C₇H₅BrF₂S
• MW: 239.080406904221
• CID: 4764094
• Update Time: 2025-05-20

2-Bromo-1,4-difluoro-5-(methylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,4-difluoro-5-(methylthio)benzene
• Z0169
• 1-bromo-2,5-difluoro-4-methylsulfanylbenzene

• Inchi： 1S/C7H5BrF2S/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3H,1H3
• InChI Key： ZNGUPAGAMAWGQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)SC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3

Additional information on 2-Bromo-1,4-difluoro-5-(methylthio)benzene

2-Bromo-1,4-difluoro-5-(methylthio)benzene: A Comprehensive Overview

2-Bromo-1,4-difluoro-5-(methylthio)benzene, also known by its CAS number 1383968-48-6, is a heterocyclic aromatic compound with a unique structure that combines bromine, fluorine, and a methylthio group. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its versatile reactivity and potential applications in drug design and chemical synthesis. Recent studies have highlighted its role in the development of advanced materials and its contribution to understanding the electronic properties of aromatic systems.

The molecular structure of 2-Bromo-1,4-difluoro-5-(methylthio)benzene features a benzene ring substituted with three different groups: bromine at position 2, fluorine atoms at positions 1 and 4, and a methylthio group (-SMe) at position 5. This substitution pattern creates a highly electron-deficient aromatic system due to the electron-withdrawing effects of bromine and fluorine atoms. The methylthio group introduces additional complexity by providing a sulfur-based functionality that can participate in various chemical reactions. Recent research has explored the influence of these substituents on the compound's electronic properties, making it a valuable model for studying aromaticity and reactivity in substituted benzene derivatives.

The synthesis of 2-Bromo-1,4-difluoro-5-(methylthio)benzene typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the methylthio group with high precision. These developments have not only improved the yield but also reduced the environmental footprint of the synthesis process.

In terms of applications, 2-Bromo-1,4-difluoro-5-(methylthio)benzene has found utility in various areas of organic chemistry. Its bromine atom makes it an excellent substrate for nucleophilic aromatic substitution reactions, which are widely used in drug discovery and agrochemical development. The fluorine atoms enhance the compound's lipophilicity and stability, making it suitable for use as an intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its potential as a building block for constructing complex heterocycles with applications in medicinal chemistry.

The electronic properties of 2-Bromo-1,4-difluoro-5-(methylthio)benzene have been extensively studied using computational chemistry methods such as density functional theory (DFT). These studies have provided insights into the compound's frontier molecular orbitals and reactivity patterns. The methylthio group has been shown to modulate the electron density distribution on the benzene ring, influencing both its chemical reactivity and spectroscopic properties. This understanding is crucial for designing new materials with tailored electronic characteristics.

In addition to its chemical applications, recent research has focused on the environmental fate and toxicity of 2-Bromo-1,4-difluoro-5-(methylthio)benzene. Studies have indicated that this compound undergoes biodegradation under specific environmental conditions, although further investigation is required to fully understand its persistence in natural systems. Regulatory agencies are increasingly emphasizing the need for sustainable chemical practices to minimize ecological impacts; thus, understanding the environmental behavior of such compounds is essential for their responsible use.

The integration of experimental and computational approaches has significantly advanced our understanding of 2-Bromo-1,4-difluoro-5-(methylthio)benzene. Future research directions include exploring its potential as a precursor for novel materials with applications in electronics and photonics. Furthermore, investigations into its interactions with biological systems could unlock new avenues in drug discovery and therapeutic development.